![molecular formula C16H15NO5 B5552649 2-{2-[(2-methoxyphenyl)amino]-2-oxoethoxy}benzoic acid](/img/structure/B5552649.png)
2-{2-[(2-methoxyphenyl)amino]-2-oxoethoxy}benzoic acid
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Description
Synthesis Analysis
The synthesis of compounds related to 2-{2-[(2-methoxyphenyl)amino]-2-oxoethoxy}benzoic acid involves various chemical reactions and methodologies. For instance, Zhao et al. (2010) synthesized a related compound through a condensation reaction, which highlights the complexity and the precision required in creating such molecules (Zhao et al., 2010).
Molecular Structure Analysis
The molecular structure of compounds in this category has been extensively studied using techniques such as X-ray diffraction. For example, the study by Zhao et al. (2010) provided insights into the crystal structure, demonstrating the intricate arrangements and bond lengths characteristic of these molecules (Zhao et al., 2010).
Chemical Reactions and Properties
Chemical reactions involving this compound and its derivatives can be complex. For instance, Gillis and Porter (1990) discussed the rearrangement in the molecular ion of a similar compound, highlighting the potential for intricate chemical behaviors and transformations (R. Gillis & Q. N. Porter, 1990).
Physical Properties Analysis
The physical properties of such compounds, including their crystalline structure and bond lengths, offer critical insights into their potential applications and behaviors. Studies like that by Zhao et al. (2010) help elucidate these characteristics, providing a foundation for understanding the compound's stability, reactivity, and interaction with other molecules (Zhao et al., 2010).
Scientific Research Applications
Synthesis and Structural Analysis
The research applications of 2-{2-[(2-methoxyphenyl)amino]-2-oxoethoxy}benzoic acid primarily involve its synthesis and structural analysis. For example, Zhao et al. (2010) synthesized a compound related to this compound by condensation reaction and characterized it using 1H NMR, MS spectra, and single-crystal X-ray diffraction, highlighting the crystal structure details which suggest a conjugated system formed by the carbonyl group, indicating its potential for further research in material science and chemistry (Zhao et al., 2010).
Catalysis and Chemical Reactions
Sulfonated Schiff base copper(II) complexes, synthesized from reactions involving similar structural moieties, have been reported as efficient and selective catalysts in alcohol oxidation, underlining the potential of this compound derivatives in catalytic applications and organic synthesis. The study by Hazra et al. (2015) elaborates on the synthesis and catalytic capabilities of these complexes, providing insights into their use in environmentally friendly oxidation processes (Hazra et al., 2015).
Luminescent Materials
Research into the luminescent properties of compounds has been enhanced by studies on related compounds. Sivakumar et al. (2010) investigated the influence of electron-donating and electron-withdrawing groups on the photophysical properties of lanthanide coordination compounds, including derivatives of benzoic acid. These studies shed light on the potential of this compound derivatives in developing new luminescent materials (Sivakumar et al., 2010).
Antibacterial Agents
Compounds derived from or related to this compound have been studied for their antibacterial properties. Parekh et al. (2005) synthesized Schiff bases from 4-aminobenzoic acid and evaluated their potential as antibacterial agents, demonstrating the pharmaceutical and biomedical research relevance of structurally related compounds (Parekh et al., 2005).
Advanced Materials
Amarnath and Palaniappan (2005) reported on the doping of polyaniline with benzoic acid and its derivatives, including 2-methoxybenzoic acid, for the synthesis of advanced materials. This study provides insight into the utility of this compound and its analogs in modifying the electrical and physical properties of conducting polymers, indicating its potential application in electronics and materials science (Amarnath & Palaniappan, 2005).
properties
IUPAC Name |
2-[2-(2-methoxyanilino)-2-oxoethoxy]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO5/c1-21-14-9-5-3-7-12(14)17-15(18)10-22-13-8-4-2-6-11(13)16(19)20/h2-9H,10H2,1H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYLZSECWVMTUGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)COC2=CC=CC=C2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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